Cas no 60234-72-2 (1-Oxaspiro[2.5]octane-2-carboxylicacid, 5,5,7-trimethyl-, ethyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylicacid, 5,5,7-trimethyl-, ethyl ester
• CAS No: 60234-72-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 516993
• Update Time: 2026-04-29

1-Oxaspiro[2.5]octane-2-carboxylicacid, 5,5,7-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylicacid, 5,5,7-trimethyl-, ethyl ester
• ethyl 5,5,7-trimethyl-1-oxaspiro[2.5]octane-2-carboxylate
• 1-Oxaspiro(2.5)octane-2-carboxylic acid, 5,5,7-trimethyl-, ethyl ester
• Ethyl 3,3-(2,2,4-trimethylpentamethylene)-2,3-epoxypropionate
• Ethyl 5,5,7-trimethyl-1-oxaspiro(2.5)octane-2-carboxylate

Computed Properties

• Exact Mass: 226.15696

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylicacid, 5,5,7-trimethyl-, ethyl ester

Comprehensive Overview of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,5,7-trimethyl-, ethyl ester (CAS No. 60234-72-2)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,5,7-trimethyl-, ethyl ester (CAS No. 60234-72-2) is a unique spirocyclic ester with significant potential in organic synthesis and pharmaceutical applications. Its molecular structure features a spirocyclic core, which is increasingly sought after in modern drug discovery due to its ability to enhance molecular rigidity and bioavailability. The presence of the ethyl ester group further improves its solubility, making it a versatile intermediate for derivatization.

In recent years, the demand for spirocyclic compounds has surged, driven by their role in developing novel therapeutics for neurological disorders and metabolic diseases. Researchers are particularly interested in the 5,5,7-trimethyl substitution pattern of this compound, as it may influence stereochemical outcomes in asymmetric synthesis. This aligns with the growing trend of green chemistry, where efficient and selective reactions are prioritized to minimize waste.

The 1-Oxaspiro[2.5]octane scaffold is also a focal point in material science, where its rigid framework is explored for designing advanced polymers with tailored thermal stability. A common query among chemists is whether this compound can serve as a precursor for bio-based materials, reflecting the industry's shift toward sustainable alternatives. Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structural integrity.

Another hot topic is the compound's potential in flavor and fragrance applications. Its ester functionality and spirocyclic backbone could contribute to unique olfactory profiles, a subject of interest in cosmetic and food additive research. Users often search for "synthetic routes for spirocyclic esters" or "CAS 60234-72-2 suppliers," indicating its commercial relevance.

From a synthetic perspective, the ethyl ester derivative offers advantages in prodrug design, where esterase-mediated hydrolysis can enable controlled drug release. This property is frequently discussed in forums focused on drug delivery systems. Additionally, the compound's stability under various pH conditions makes it a candidate for catalysis studies, particularly in exploring enzyme-mimetic reactions.

In summary, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,5,7-trimethyl-, ethyl ester represents a multifaceted chemical entity with applications spanning pharmaceuticals, materials science, and specialty chemicals. Its structural features and functional groups align with contemporary research priorities, ensuring its continued relevance in scientific and industrial contexts.